N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H15NO4S2/c20-12(15-5-6-17(25-15)16-2-1-7-24-16)9-19-18(21)11-3-4-13-14(8-11)23-10-22-13/h1-8,12,20H,9-10H2,(H,19,21)
• InChI Key: KFVBUAKMGKNRKM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCC(C3=CC=C(S3)C4=CC=CS4)O
• Molecular Formula: C18H15NO4S2
• Molecular Weight: 373.4 g/mol

Description

The compound is a complex organic molecule that contains a bithiophene unit. Bithiophene is a type of organic compound that is colorless and solid. It is the most common of the three isomers with the formula (C4H3S)2. The compound is typically prepared by cross-coupling starting from 2-halothiophenes.

Synthesis Analysis

Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

The molecular structure of bithiophene consists of two thiophene rings connected by a single bond. The thiophene ring is a five-membered ring consisting of four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various methods, including melting point analysis, molecular weight determination, BET surface area analysis of nanoparticles, dynamic light scattering, zeta potential analysis, and viscosity.

Scientific Research Applications

Synthesis and Polymer Research

Research in polymer science has explored the synthesis of ordered polymers through direct polycondensation involving similar molecular structures, demonstrating the feasibility of forming ordered polymers from nonsymmetric monomers. Such studies highlight the compound's relevance in polymer chemistry, offering insights into the synthesis of complex polymers with specific properties (Yu, Seino, & Ueda, 1999).

Antibacterial and Antifungal Activities

Compounds with similar chemical structures have been synthesized and tested for their antibacterial and antifungal activities. These studies provide evidence of the potential use of such compounds in developing new antimicrobial agents, with specific compounds showing significant activity against certain microbial strains (Belz, Ihmaid, Al-Rawi, & Petrovski, 2013).

Organic Electronics and Photovoltaic Applications

Research into bithiophene-based compounds, closely related to the chemical structure , has shown promising applications in organic electronics and photovoltaics. These studies demonstrate the impact of the bithiophene core on electronic properties, relevant for developing organic photovoltaic cells with high efficiency and stability (Hu, Chen, Chen, & An, 2015).

Advanced Material Synthesis

The synthesis and characterization of novel compounds featuring benzodioxole and similar units have been explored for their potential in creating advanced materials. These research efforts contribute to the development of materials with specific functional properties, such as enhanced stability or specific electronic characteristics (Kelly, Prêtre, Devoy, O’Rielly, Devery, Goel, Gallagher, Lough, & Kenny, 2007).

Mechanism of Action

The mechanism of action of a compound refers to the specific biochemical interaction through which it produces its pharmacological effect. It usually includes mention of the specific molecular targets to which the drug binds, such as an enzyme or receptor.

Safety and Hazards

The safety data sheet for 2,2’-Bithiophene indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing vapors, mist, or gas, and to use only outdoors or in a well-ventilated area.

Future Directions

Bithiophene-based compounds have been extensively studied for their potential applications in organic electronics. The synthesis of high-performance n-type conjugated polymers based on bithiophene imide (BTI) through careful molecular design has been suggested.